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Compound of Interest

Compound Name: Refrigerant 500

CAS No.: 56275-41-3

Cat. No.: B1606452

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The phasing out of chlorofluorocarbon (CFC) refrigerants, including R-500, due to their

significant environmental impact has necessitated the adoption of alternative refrigerants. This

guide provides an objective comparison of the economic and performance aspects of four

common replacements for R-500: R-134a, R-407C, R-409A, and R-437A. The information

presented is supported by experimental data to aid researchers, scientists, and drug

development professionals in making informed decisions for their specific applications.

Environmental and Physical Properties
A primary driver for replacing R-500 is its high Ozone Depletion Potential (ODP) and Global

Warming Potential (GWP). The alternatives offer significant environmental benefits, although

their thermodynamic properties vary, influencing system performance.
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Property
R-500
(Baseline)

R-134a R-407C R-409A R-437A

Refrigerant

Type
CFC HFC HFC Blend HCFC Blend HFC Blend

Composition

R-12 (73.8%)

/ R-152a

(26.2%)

CH2FCF3

R-32 (23%) /

R-125 (25%)

/ R-134a

(52%)

R-22 (60%) /

R-124 (25%)

/ R-142b

(15%)

R-134a

(78.5%) / R-

125 (19.5%) /

R-600 (1.4%)

/ R-601

(0.6%)

Ozone

Depletion

Potential

(ODP)

~0.74 0 0 ~0.047 0

Global

Warming

Potential

(GWP, 100-

yr)

~7900 1430[1] 1774[1] ~1585 1805

ASHRAE

Safety

Classification

A1 A1[1] A1[1] A1 A1

Performance Comparison
The performance of a refrigeration system is critically dependent on the thermodynamic

properties of the refrigerant. Key performance indicators include the Coefficient of Performance

(COP), which measures the system's efficiency, and the cooling capacity, which indicates the

amount of heat the system can remove.

While direct, comprehensive experimental comparisons of all four refrigerants as drop-in

replacements for R-500 under identical conditions are limited in publicly available literature, the

following table summarizes performance characteristics based on various studies comparing
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these refrigerants as replacements for R-12, which is the primary component of R-500 and has

similar properties.

Performance
Metric

R-134a R-407C R-409A R-437A

Cooling Capacity
Generally slightly

lower than R-12.

Similar to or

slightly lower

than R-22 (a

common retrofit

for R-12

systems).

Similar to R-12 at

medium and low

temperatures.

Similar to R-12.

Coefficient of

Performance

(COP)

Can be slightly

higher than R-12

with system

optimization.

Can be slightly

lower than R-22.

Can be higher

than R-12.
Similar to R-12.

Operating

Pressures
Similar to R-12.

Higher than R-

134a.

Higher than R-

12.

Higher than R-

12.

Discharge

Temperature
Similar to R-12.

Higher than R-

134a.

Higher than R-

12.

Lower than R-

409A.

Note: Performance can vary significantly based on system design, operating conditions, and

whether the system has been optimized for the new refrigerant.

Economic Analysis
The economic viability of retrofitting an R-500 system with an alternative refrigerant involves

considering the initial cost of the retrofit and the long-term operational savings.
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Cost Factor R-134a R-407C R-409A R-437A

Refrigerant Cost

Generally the

most affordable

HFC alternative.

Moderate, often

priced per

cylinder.

Price can vary;

as an HCFC, its

availability is

decreasing.

Price can vary.

Retrofit

Requirements

Requires a

lubricant change

from mineral oil

to POE oil. May

require

replacement of

some seals and

elastomers.

Requires a

lubricant change

to POE oil. Due

to its zeotropic

nature, it must be

charged as a

liquid.

Compatible with

mineral oil,

reducing retrofit

complexity.

Compatible with

mineral, AB, and

POE oils,

offering flexibility.

Energy Efficiency

Can lead to

energy savings

with system

optimization.

Energy efficiency

can be similar to

or slightly lower

than the original

system.

Can offer

improved energy

efficiency.

Designed to offer

similar energy

efficiency to R-

12.

Long-term

Viability

Widely available

HFC, but subject

to phase-down

regulations due

to its GWP.

Also a widely

available HFC

blend, but

subject to GWP-

based

regulations.

As an HCFC, it is

being phased out

under the

Montreal

Protocol.

An HFC blend

that is also

subject to GWP

regulations.

A comprehensive life-cycle cost analysis should be performed for each specific application,

considering local refrigerant prices, labor costs for retrofitting, and potential energy savings

based on the system's operating hours and local electricity rates. In many cases, the initial

investment in retrofitting can be offset by reduced energy consumption and lower maintenance

costs over the equipment's lifespan.[2]

Experimental Protocols
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To obtain reliable comparative data for R-500 replacements, a standardized experimental

procedure should be followed. The following outlines a general protocol based on established

industry standards such as those from ASHRAE for testing the performance of vapor

compression refrigeration systems.

1. System Preparation and Baseline Establishment:

Thoroughly document the existing R-500 system, including all components (compressor,

condenser, evaporator, expansion device).

Instrument the system with pressure transducers, temperature sensors (thermocouples or

RTDs) at key points (inlet/outlet of each component), a power meter for the compressor, and

a flow meter for the refrigerant.

Operate the system with R-500 under a range of controlled ambient and load conditions to

establish baseline performance data (cooling capacity, COP, operating pressures, and

temperatures).

2. Retrofit Procedure:

Recover the R-500 refrigerant from the system in accordance with environmental

regulations.

For R-134a and R-407C, flush the system to remove residual mineral oil and replace it with

the appropriate Polyolester (POE) oil. For R-409A and R-437A, a lubricant change may not

be necessary if the system uses mineral oil, but compatibility should be verified.

Replace any incompatible seals or gaskets.

Evacuate the system to a deep vacuum to remove non-condensable gases and moisture.

Charge the system with the new refrigerant, following the manufacturer's recommendations.

For blended refrigerants like R-407C, R-409A, and R-437A, it is crucial to charge the system

with liquid from the cylinder to ensure the correct composition.

3. Performance Testing of Alternative Refrigerants:
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Operate the retrofitted system with each alternative refrigerant under the same range of

controlled ambient and load conditions used for the R-500 baseline tests.

Allow the system to reach steady-state conditions before recording data.

Record all instrument readings (pressures, temperatures, power consumption, refrigerant

flow rate) at regular intervals.

4. Data Analysis and Comparison:

Calculate the cooling capacity, compressor power input, and Coefficient of Performance

(COP) for each test run.

Compare the performance data of each alternative refrigerant against the R-500 baseline

and against each other.

Analyze the operating pressures and temperatures to assess the impact on system

components.

Visualizations
To better understand the logical flow of the decision-making and experimental process, the

following diagrams are provided.
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Caption: Experimental workflow for comparing R-500 replacements.
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Caption: Decision logic for selecting an R-500 replacement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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